Cas no 1227515-67-4 (4-Bromomethyl-5-chloro-2-hydroxypyridine)

• Product Name: 4-Bromomethyl-5-chloro-2-hydroxypyridine
• CAS No: 1227515-67-4
• MF: C₆H₅BrClNO
• MW: 222.466999769211
• CID: 4800016
• Update Time: 2025-06-11

4-Bromomethyl-5-chloro-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromomethyl-5-chloro-2-hydroxypyridine

• Inchi： 1S/C6H5BrClNO/c7-2-4-1-6(10)9-3-5(4)8/h1,3H,2H2,(H,9,10)
• InChI Key： YTOSLEAZXVTSCN-UHFFFAOYSA-N
• SMILES： BrCC1=CC(NC=C1Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 0.7
• Topological Polar Surface Area: 29.1

Additional information on 4-Bromomethyl-5-chloro-2-hydroxypyridine

Introduction to 4-Bromomethyl-5-chloro-2-hydroxypyridine (CAS No: 1227515-67-4)

4-Bromomethyl-5-chloro-2-hydroxypyridine, identified by the Chemical Abstracts Service Number (CAS No) 1227515-67-4, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a pyridine core substituted with a 4-bromomethyl group, a 5-chloro moiety, and a 2-hydroxy functional group, presents a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules.

The pyridine ring is a fundamental scaffold in medicinal chemistry, widely recognized for its ability to interact with biological targets such as enzymes and receptors. The presence of the 4-bromomethyl group introduces a reactive site for further functionalization, enabling the construction of more complex structures through nucleophilic substitution reactions. Concurrently, the 5-chloro substituent enhances the electrophilicity of the ring, facilitating cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. The 2-hydroxy group adds another layer of reactivity, allowing for hydrogen bonding interactions and potential modifications through oxidation or reduction.

In recent years, 4-Bromomethyl-5-chloro-2-hydroxypyridine has been extensively explored in the development of novel pharmaceutical agents. Its structural features make it an ideal precursor for constructing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. For instance, researchers have leveraged its bromomethyl functionality to introduce alkyl groups or other heterocycles, generating derivatives with enhanced binding affinity to target proteins. Additionally, the hydroxyl and chloro groups provide handles for further derivatization, enabling the fine-tuning of physicochemical properties such as solubility and metabolic stability.

One notable application of 4-Bromomethyl-5-chloro-2-hydroxypyridine is in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play pivotal roles in numerous cellular processes, making them attractive therapeutic targets. By incorporating this compound into drug design strategies, scientists have developed molecules capable of disrupting aberrant PPI networks associated with diseases like Alzheimer's and cancer. The ability to modify the pyridine core at multiple positions allows for the creation of libraries of compounds with diverse pharmacological profiles, facilitating high-throughput screening efforts.

The compound's utility extends beyond kinase inhibition and PPI modulation. It has been utilized in the synthesis of antiviral agents, where its structural motifs contribute to interactions with viral proteases and polymerases. Furthermore, its reactivity with nucleophiles has enabled the development of probes for biochemical assays, aiding in the study of enzyme mechanisms and drug metabolism. The versatility of 4-Bromomethyl-5-chloro-2-hydroxypyridine underscores its importance as a building block in synthetic chemistry.

Recent advancements in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have revealed that modifications to its structure can significantly influence binding affinity and selectivity. For example, computational screening has identified optimal positions for additional substituents that maximize interactions with specific biological targets while minimizing off-target effects. These insights have guided experimental efforts toward more efficient synthetic routes and improved drug candidates.

The synthesis of 4-Bromomethyl-5-chloro-2-hydroxypyridine itself is an area of active research. While classical methods involve multi-step sequences starting from commercially available pyridine derivatives, recent reports have highlighted more streamlined approaches leveraging transition-metal catalysis or microwave-assisted reactions. Such innovations not only improve yield but also reduce waste, aligning with green chemistry principles. The availability of high-purity material is essential for downstream applications, necessitating rigorous purification protocols to ensure minimal impurities interfere with biological assays.

In conclusion,4-Bromomethyl-5-chloro-2-hydroxypyridine (CAS No: 1227515-67-4) represents a cornerstone in modern medicinal chemistry due to its structural versatility and reactivity. Its role as an intermediate in drug discovery continues to evolve with advancements in synthetic methodologies and computational tools. As research progresses, this compound will undoubtedly remain at the forefront of efforts to develop novel therapeutics targeting a wide range of diseases.